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Compound of Interest

Compound Name: 2-Tert-butylphenol

Cat. No.: B146161 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 2-tert-butylphenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2-tert-butylphenol (2-TBP). It is intended to be a valuable resource for

professionals in research, science, and drug development, offering detailed data, experimental

protocols, and visualizations to support their work.

Core Physicochemical Properties
2-tert-butylphenol, an organic compound with the formula (CH₃)₃CC₆H₄OH, is a colorless to

light yellow liquid with a characteristic phenolic odor.[1] It is one of three isomeric tert-

butylphenols and serves as a crucial intermediate in the synthesis of more complex molecules,

such as antioxidants and fragrance components.[2]

Data Presentation: Quantitative Properties
The following table summarizes the key quantitative physical and chemical properties of 2-tert-
butylphenol.
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Property Value References

Molecular Formula C₁₀H₁₄O [1][2][3]

Molecular Weight 150.22 g/mol [1][4]

Appearance Colorless to light yellow liquid [1][2][5]

Melting Point -7 °C (266 K; 19 °F) [2][4]

Boiling Point 224 °C (497 K; 435 °F) [4]

Density 0.978 g/mL at 25 °C [2][4]

Water Solubility 0.23 g/100 mL (at 20 °C) [6][7][8]

pKa 10.28 - 10.62 [1][6][7]

LogP (Octanol-Water) 3.3 [7]

Vapor Pressure 0.05 mmHg at 20 °C [6]

Flash Point
102 °C (215.6 °F) - Pensky-

Martens closed cup

Refractive Index n20/D 1.523

Synthesis and Experimental Protocols
The primary industrial method for producing 2-tert-butylphenol is the acid-catalyzed Friedel-

Crafts alkylation of phenol with isobutylene.[2][5]

General Experimental Protocol: Synthesis of 2-tert-
butylphenol
This protocol describes a general laboratory procedure for the synthesis of 2-tert-butylphenol.
The reaction yields a mixture of 2-tert-butylphenol and 4-tert-butylphenol, which can be

separated by distillation.

Materials:

Phenol
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Isobutylene or tert-butyl alcohol

Acid catalyst (e.g., sulfuric acid, phosphoric acid, or an acidic ion-exchange resin)[9][10]

Solvent (e.g., a non-polar organic solvent like toluene)

Reaction flask equipped with a stirrer, condenser, and gas inlet

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

Catalyst Preparation: If using a solid catalyst like an ion-exchange resin, ensure it is properly

activated according to the manufacturer's instructions.

Reaction Setup: Charge the reaction flask with phenol and the chosen solvent. If using a

liquid acid catalyst like sulfuric acid, add it cautiously to the phenol mixture while stirring.

Alkylation: Heat the mixture to the desired reaction temperature (typically between 80-

120°C).[9][11]

Isobutylene Addition: Introduce a controlled stream of isobutylene gas into the reaction

mixture through the gas inlet.[9] Alternatively, if using tert-butyl alcohol, it can be added

dropwise.

Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical

technique, such as Gas Chromatography (GC), to determine the conversion of phenol and

the selectivity towards 2-tert-butylphenol.[9]

Workup: Once the reaction is complete, cool the mixture to room temperature. If a solid

catalyst was used, it can be removed by filtration. If a liquid acid catalyst was used,

neutralize the mixture with a weak base (e.g., sodium bicarbonate solution) and wash with

water in a separatory funnel.
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Purification: Separate the organic layer, dry it over an anhydrous salt (e.g., sodium sulfate),

and remove the solvent by rotary evaporation. The crude product, a mixture of isomers, can

then be purified by fractional distillation under reduced pressure to isolate the 2-tert-
butylphenol.

Experimental Workflow: Synthesis of 2-tert-butylphenol
The following diagram illustrates the logical workflow for the synthesis and purification of 2-tert-
butylphenol.
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Experimental Workflow: Synthesis of 2-tert-butylphenol

1. Reaction Setup
(Phenol + Catalyst)

2. Alkylation
(Add Isobutylene at 80-120°C)

Heat

3. Reaction Monitoring
(Gas Chromatography)

SampleContinue Reaction

4. Workup
(Neutralization & Washing)

Reaction Complete

5. Purification
(Fractional Distillation)

Crude Product

Pure 2-tert-butylphenol

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 2-tert-butylphenol.

Key Chemical Reactions
2-tert-butylphenol undergoes typical reactions of phenols. The hydroxyl group is weakly

acidic, and the aromatic ring is activated towards electrophilic substitution, primarily at the para
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position (position 4) due to steric hindrance from the bulky tert-butyl group at the ortho position.

A significant industrial reaction is the further alkylation of 2-tert-butylphenol with isobutene to

produce 2,6-di-tert-butylphenol, a widely used antioxidant.[2][10]

Logical Relationship: Production of Antioxidants
The diagram below outlines the role of 2-tert-butylphenol as an intermediate in the production

of a common antioxidant.

Synthesis Pathway from Phenol to Antioxidants

Phenol

2-tert-butylphenol
(Intermediate)

Isobutylene

2,6-di-tert-butylphenol
(Antioxidant)

Acid Catalyst

Click to download full resolution via product page

Caption: Role of 2-tert-butylphenol as an intermediate.

Safety and Handling
2-tert-butylphenol is classified as corrosive and can cause severe skin burns and eye

damage.[12][13] It is also harmful if swallowed or inhaled.[12] When handling this chemical,

appropriate personal protective equipment, including chemical-resistant gloves, splash

goggles, and a face shield, should be worn.[13][14] Work should be conducted in a well-

ventilated area or a chemical fume hood.[15]

Storage: Store in a cool, dry, well-ventilated area separated from strong oxidants, strong bases,

and food products.[13][15]
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Spills: In case of a spill, absorb the material with an inert substance like vermiculite or sand and

place it in a suitable container for disposal. Avoid allowing the chemical to enter waterways as it

is toxic to aquatic life with long-lasting effects.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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